Cas no 64643-86-3 (1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)-)
64643-86-3 structure
Product Name:1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)-
CAS No:64643-86-3
MF:C25H37N3
MW:379.581386327744
CID:1680246
Update Time:2024-08-30
1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)- Chemical and Physical Properties
Names and Identifiers
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- 1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)-
- 1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)- (9CI)
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- Inchi: 1S/C25H37N3/c1-3-11-23(12-4-1)13-9-21-28-20-8-7-17-26-19-16-25(27-18-10-22-28)24-14-5-2-6-15-24/h1-6,11-12,14-15,25-27H,7-10,13,16-22H2/t25-/m0/s1
- InChI Key: ONKJDSAMPJOFBL-VWLOTQADSA-N
- SMILES: N1(CCCC2=CC=CC=C2)CCCCNCC[C@@H](C2=CC=CC=C2)NCCC1
Computed Properties
- Exact Mass: 379.29901
Experimental Properties
- Density: 0.966±0.06 g/cm3(Predicted)
- Boiling Point: 532.1±50.0 °C(Predicted)
- PSA: 27.3
- pka: 10.92±0.40(Predicted)
1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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4. Agricultural
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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